Cas no 150852-72-5 ((1R)-1-cyclopentylethan-1-amine)

• Product Name: (1R)-1-cyclopentylethan-1-amine
• CAS No: 150852-72-5
• MF: C₇H₁₅N
• MW: 113.200701951981
• MDL: MFCD18690048
• CID: 2181870
• PubChem ID: 51669837
• Update Time: 2025-09-18

(1R)-1-cyclopentylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-1-cyclopentyl-ethylamine
• (R)-1-cyclopentylethanamine
• (R)-1-cyclopentylethanamine HCl salt
• (1R)-1-cyclopentylethan-1-amine
• (R)-1-CYCLOPENTYLETHAN-1-AMINE
• AMOT0443
• 8945AH
• AM86034

• MDL： MFCD18690048
• Inchi： 1S/C7H15N/c1-6(8)7-4-2-3-5-7/h6-7H,2-5,8H2,1H3/t6-/m1/s1
• InChI Key： NLHIUUMEKSNMLS-ZCFIWIBFSA-N
• SMILES： N[C@H](C)C1CCCC1

Computed Properties

• Exact Mass: 113.120449483g/mol
• Monoisotopic Mass: 113.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 64.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines